Cas no 549549-02-2 (1,2-Propanediol, 3-(2-chloro-4-nitro-1H-imidazol-1-yl)-, (2R)-)

• Product Name: 1,2-Propanediol, 3-(2-chloro-4-nitro-1H-imidazol-1-yl)-, (2R)-
• CAS No: 549549-02-2
• MF: C₆H₈ClN₃O₄
• MW: 221.598420143127
• CID: 4033124
• Update Time: 2025-03-25

1,2-Propanediol, 3-(2-chloro-4-nitro-1H-imidazol-1-yl)-, (2R)- Chemical and Physical Properties

Names and Identifiers

• 1,2-Propanediol, 3-(2-chloro-4-nitro-1H-imidazol-1-yl)-, (2R)-

• Inchi： 1S/C6H8ClN3O4/c7-6-8-5(10(13)14)2-9(6)1-4(12)3-11/h2,4,11-12H,1,3H2/t4-/m1/s1
• InChI Key： CQGIMOORQYQLQA-SCSAIBSYSA-N
• SMILES： C(O)[C@H](O)CN1C(Cl)=NC([N+]([O-])=O)=C1

Experimental Properties

• Density: 1.76±0.1 g/cm3(Predicted)
• Melting Point: 106-107 °C(Solv: methanol (67-56-1))
• Boiling Point: 534.1±60.0 °C(Predicted)
• pka: 13.41±0.20(Predicted)